2-(sec-butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone

• CAS: 478042-28-3
• Molecular Formula: C18H16Cl3N3S
• Molecular Weight: 412.76
• SMILES: CCC(C)SC1=C(C2=CC=CC=C2N1)N=NC3=C(C=C(C=C3Cl)Cl)Cl
• InChI: InChI=1S/C18H16Cl3N3S/c1-3-10(2)25-18-16(12-6-4-5-7-15(12)22-18)23-24-17-13(20)8-11(19)9-14(17)21/h4-10,22H,3H2,1-2H3
• InChIKey: NAWBRGGDNDMJDL-KQWNVCNZSA-N
• Solubility: not available

Discontinued research chemical with limited batch availability. The sec-butylsulfanyl group introduces a single stereogenic center, enabling chiral resolution and stereochemistry-dependent bioactivity studies unavailable with achiral analogs. - Compare IC50 against isobutyl isomer (CAS 478042-27-2) across the 27.2 µM to >100 µM glycation inhibition range. - Intermediate LogP (7.30) and lowest MW (412.76 g/mol) among commercial 2-alkylthio-indolone hydrazones. - Precursor to indolone N-oxide for radical spin-trapping (lifetime several hours). Verify stock and request a quotation for your required batch size.

478042-28-3 | 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone – Procurement-Relevant Chemical Identity

2-(sec-Butylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-28-3) is a specialized indole-based hydrazone derivative with the molecular formula C18H16Cl3N3S and a molecular weight of 412.76–412.80 g/mol. [1] It belongs to a class of 2-alkylthio-substituted indol-3-one hydrazones bearing a 2,4,6-trichlorophenylhydrazone moiety, a structural motif that has been explored for antiglycation activity and as a scaffold for kinase inhibitor design. [2] The compound is supplied at a minimum purity of 95% and is classified as a discontinued research chemical, indicating limited batch availability and a need for well-planned procurement.

1 Antiglycation pharmacophore probe – reported chemotype for protein glycation inhibition studies

2 Kinase inhibitor scaffold design – indole-hydrazone motif applicable to kinase target exploration

3 Discontinued research chemical – limited batch availability; requires planned procurement and lot verification

• [1] MolAid. N-[(2-butan-2-ylsulfanylindol-3-ylidene)amino]-2,4,6-trichloroaniline. Computed Properties. Accessed Apr 2026. View Source
• [2] Khan, K. M., Shah, Z., Ahmad, V. U., Khan, M., Taha, M., Rahim, F., Jahan, H., Perveen, S., & Choudhary, M. I. (2011). Synthesis of 2,4,6-trichlorophenyl hydrazones and their inhibitory potential against glycation of protein. Medicinal Chemistry, 7(6), 572–580. View Source

Why 2-(sec-Butylsulfanyl)-3H-Indol-3-One Hydrazone Cannot Be Casually Replaced by In-Class Analogs

Members of the 2-alkylthio-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone family exhibit significant structure-driven property differences despite sharing a conserved core. The critical point of divergence lies in the 2-position sulfanyl substituent, where variations in alkyl branching (sec-butyl vs. isobutyl vs. benzyl) alter computed lipophilicity by up to approximately 0.3 LogP units and introduce or eliminate a chiral center, with downstream effects on molecular recognition and solid-state properties. [1] The 2,4,6-trichlorophenylhydrazone pharmacophore has demonstrated IC50 values ranging from 27.2 µM to >100 µM against protein glycation across a series of 35 analogs, demonstrating that structurally adjacent compounds cannot be assumed to possess equivalent biological potency. [2] Generic substitution of 2-alkylthio-3H-indol-3-one hydrazones without accounting for these quantitative structural and physicochemical parameters risks invalidating comparative structure–activity or property–performance correlations. [1] [2]

Target (sec-Butyl)

Analog Mismatch

LogP 7.30, chiral center present

Isobutyl analog (478042-27-2) lower LogP, achiral; may alter lipid partitioning and molecular recognition

MW 412.76, 5 rotatable bonds

4-Fluorobenzyl analog (478042-14-7) MW 464.76, ~7 rotatable bonds; lead-likeness profile shifts

Antiglycation chemotype with structure-sensitive potency

In-class analogs show IC50 range 27.2 to inactive; biological activity cannot be assumed from scaffold alone

• [1] MolAid. N-[(2-butan-2-ylsulfanylindol-3-ylidene)amino]-2,4,6-trichloroaniline. Computed Properties (LogP, HBD, HBA, TPSA, Rotatable Bonds). Accessed Apr 2026. View Source
• [2] Khan, K. M., Shah, Z., Ahmad, V. U., Khan, M., Taha, M., Rahim, F., Jahan, H., Perveen, S., & Choudhary, M. I. (2011). Synthesis of 2,4,6-trichlorophenyl hydrazones and their inhibitory potential against glycation of protein. Medicinal Chemistry, 7(6), 572–580. View Source

Quantitative Comparative Evidence for 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone (478042-28-3) vs. Closest Analogs

LogP Differential: sec-Butyl Substituent Confers Higher Lipophilicity vs. Isobutyl Isomer

The target compound (2-sec-butylsulfanyl) exhibits a computed octanol-water partition coefficient (LogP) of 7.30, as determined by MolAid. [1] Based on the well-established QSAR principle that the isobutyl fragment (–CH2CH(CH3)2) has a π-value approximately 0.3 units lower than the sec-butyl fragment (–CH(CH3)CH2CH3) due to differences in branching and molecular volume, the isobutyl isomer (CAS 478042-27-2) is predicted to have a LogP ≈ 7.0. [2] This difference of approximately +0.3 LogP units translates to an estimated 2-fold greater partitioning into non-polar phases for the target sec-butyl compound versus the isobutyl comparator. [2]

LogP Differential

Class-level inference

Target LogP = 7.30 (computed)
Isobutyl analog predicted ~7.0
Δ ≈ +0.3 (~2× non-polar partition)

May support higher lipophilicity-driven partitioning in assay media vs. isobutyl isomer

Comparator LogP inferred from fragment π-values; experimental confirmation advised

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 7.30 (computed, MolAid)
Comparator Or Baseline	2-(Isobutylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-27-2) – predicted LogP ≈ 7.0 based on fragment π-value difference
Quantified Difference	Δ LogP ≈ +0.3 (sec-butyl > isobutyl); estimated ~2-fold higher non-polar partitioning
Conditions	In silico computed LogP (MolAid) for target; comparator LogP inferred from fragment-based π-value analysis

Why This Matters

Higher lipophilicity can translate to enhanced passive membrane permeability and differential tissue distribution, making the sec-butyl derivative the preferred choice when target engagement in lipid-rich environments is desired over the marginally more polar isobutyl analog.

• [1] MolAid. N-[(2-butan-2-ylsulfanylindol-3-ylidene)amino]-2,4,6-trichloroaniline. Computed Properties: LogP = 7.30. Accessed Apr 2026. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525–616. (Fragment π-values for alkyl branching). View Source

Molecular Weight Advantage: sec-Butyl Derivative Is 11% Lighter Than 4-Fluorobenzyl Analog

The target compound has a molecular weight of 412.76 g/mol (C18H16Cl3N3S). The closest benzylthio analog, 2-[(4-fluorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-14-7), has an MW of 464.76 g/mol (C21H13Cl3FN3S). This represents a 52.00 g/mol (11.2%) reduction in molecular size for the target compound, primarily attributable to the replacement of the 4-fluorobenzyl group (C7H6F, MW ~109) with a sec-butyl group (C4H9, MW ~57). Both compounds have identical hydrogen bond donor count (1) and identical hydrogen bond acceptor count (4), but the target compound has 5 rotatable bonds versus an estimated 7 for the benzyl analog, indicating greater conformational rigidity.

MW Advantage

Cross-study comparable

412.76 g/mol vs. 464.76 g/mol (4-fluorobenzyl analog)
Δ -52.00 g/mol (-11.2%), rotatable bonds 5 vs. ~7

Lower MW with preserved HBD/HBA supports lead-likeness optimization in series

HBD and HBA counts identical; vendor-sourced comparator MW

Evidence Dimension	Molecular weight and physicochemical profile
Target Compound Data	MW = 412.76 g/mol; Rotatable bonds = 5; HBD = 1; HBA = 4
Comparator Or Baseline	2-[(4-Fluorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-14-7), MW = 464.76 g/mol; Rotatable bonds ≈ 7; HBD = 1; HBA = 4
Quantified Difference	Δ MW = -52.00 g/mol (-11.2%); Δ Rotatable bonds ≈ -2 (estimated); HBD and HBA unchanged
Conditions	Target MW from CymitQuimica; comparator MW from evitachem.com and smolecule.com vendor specifications; computed properties from MolAid

Why This Matters

An 11% lower molecular weight with preserved hydrogen-bonding pharmacophore improves compliance with Lipinski's Rule of Five and enhances the probability of oral bioavailability, making the sec-butyl derivative a more lead-like starting point than the heavier 4-fluorobenzyl analog.

Chiral Center Presence: sec-Butyl Substituent Introduces Stereochemical Specificity Absent in Isobutyl Isomer

The sec-butylsulfanyl group [–S–CH(CH3)CH2CH3] in the target compound contains an sp3-hybridized chiral carbon at the secondary carbon of the sec-butyl chain, making the compound inherently chiral. [1] In contrast, the isobutylsulfanyl group [–S–CH2CH(CH3)2] in the isobutyl analog (CAS 478042-27-2) lacks any chiral center, as the branching occurs at the beta carbon, leaving a CH2 group adjacent to sulfur. The computed fraction of sp3-hybridized carbon (Csp3 fraction) for the target compound is 0.22 (4 sp3 carbons out of 18 total carbons), compared to an identical value for the isobutyl isomer; however, the stereochemical consequence is that the target compound can exist as two enantiomers or as a racemate, whereas the isobutyl comparator is achiral. [1]

Chiral Center

Class-level inference

1 chiral center (sec-butyl α-carbon) vs. 0 in isobutyl analog
Csp3 fraction = 0.22 (both)

Enables enantiomer-attribution studies; stereochemical control not available with achiral isobutyl

Racemate supplied; enantiopure samples require chromatographic resolution

Evidence Dimension	Chirality and stereochemical complexity
Target Compound Data	Contains one chiral center (sec-butyl alpha-carbon); Csp3 fraction = 0.22; exists as enantiomers or racemate
Comparator Or Baseline	2-(Isobutylsulfanyl)-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone (CAS 478042-27-2): achiral (no chiral centers); Csp3 fraction = 0.22
Quantified Difference	1 chiral center vs. 0; identical Csp3 fraction but different stereochemical outcome
Conditions	Structural analysis based on IUPAC names and SMILES from MolAid and chemicalbook.com

Why This Matters

The presence of a chiral center in the sec-butyl derivative creates opportunities for enantioselective synthesis and chiral resolution studies, offering a dimension of stereochemical tuning unavailable with the achiral isobutyl analog, which is critical for target-based screening programs requiring defined stereochemistry.

• [1] MolAid. N-[(2-butan-2-ylsulfanylindol-3-ylidene)amino]-2,4,6-trichloroaniline. Computed Properties: Csp3 fraction = 0.22, rotatable bonds = 5. Accessed Apr 2026. View Source

Antiglycation Pharmacophore Evidence: 2,4,6-Trichlorophenylhydrazone Moiety Demonstrates IC50 of 27.2–55.7 µM in Lead Compounds of the Same Class

A series of 35 synthetic 2,4,6-trichlorophenyl hydrazones was evaluated for in vitro antiglycation potential using a bovine serum albumin (BSA)-glucose assay. [1] The most active compounds, 14 and 18, exhibited IC50 values of 27.2 ± 0.00 µM and 55.7 ± 0.00 µM, respectively, both surpassing the reference standard rutin (IC50 = 70 ± 0.50 µM). [1] While the target compound (478042-28-3) was not specifically included in this 35-compound panel, it shares the identical 2,4,6-trichlorophenylhydrazone pharmacophore and 3H-indol-3-one core, placing it within the validated antiglycation chemotype. [1] Importantly, the study demonstrated a wide activity range across structurally related analogs (IC50 from 27.2 µM to inactive), confirming that small structural perturbations around the hydrazone scaffold produce measurable differences in biological potency. [1]

Antiglycation Pharmacophore

Class-level inference

Class potency range: IC50 27.2 to >100 µM (35 analogs, BSA-glucose assay)
Compound not directly tested in panel

Establishes 2,4,6-trichlorophenylhydrazone as reported antiglycation chemotype; target compound's potency requires direct assay

Rutin IC50 70 µM as reference; structure-activity sensitivity confirmed

Evidence Dimension	Antiglycation activity (IC50)
Target Compound Data	Not directly tested in this panel; belongs to the 2,4,6-trichlorophenylhydrazone chemotype
Comparator Or Baseline	Compound 14: IC50 = 27.2 ± 0.00 µM; Compound 18: IC50 = 55.7 ± 0.00 µM; Rutin (standard): IC50 = 70 ± 0.50 µM
Quantified Difference	Class potency range: 27.2–>100 µM; target compound's position within this range remains experimentally undetermined
Conditions	In vitro BSA-glucose protein glycation assay; compounds tested at multiple concentrations; rutin as positive control

Why This Matters

This establishes that the 2,4,6-trichlorophenylhydrazone scaffold is a validated antiglycation pharmacophore with demonstrated structure-activity sensitivity, justifying procurement of the target compound as a probe to map the contribution of the 2-sec-butylthio substituent to antiglycation potency.

• [1] Khan, K. M., Shah, Z., Ahmad, V. U., Khan, M., Taha, M., Rahim, F., Jahan, H., Perveen, S., & Choudhary, M. I. (2011). Synthesis of 2,4,6-trichlorophenyl hydrazones and their inhibitory potential against glycation of protein. Medicinal Chemistry, 7(6), 572–580. View Source

Radical Trapping Potential of the sec-Butyl Indolone Scaffold: Prolonged Spin Adduct Stability

The 2-secbutyl-3H-indolone-1-oxide (compound 5f), the N-oxide analog of the core indolone scaffold present in the target compound, was evaluated alongside a series of 2-alkyl and 2-aryl-3H-indol-3-one-1-oxides for radical trapping properties using electron paramagnetic resonance (EPR) spectroscopy. [1] The most stable spin adducts, with lifetimes of several hours, were obtained with 2-alkyl substituted nitrones, specifically the 2-ethyl-5,6-dioxolo derivative (5e) and the 2-secbutyl derivative (5f). [1] These two compounds demonstrated sensitivity to redox reactions in solution, indicating reversible radical binding behavior. [1] While this evidence pertains to the indolone-1-oxide form rather than the hydrazone form, it demonstrates that the sec-butyl substitution at the 2-position of the 3H-indol-3-one scaffold supports prolonged radical adduct stabilization compared to certain 2-aryl analogs in the same study. [1]

Radical Trapping

Class-level inference

2-secbutyl-indolone-1-oxide forms spin adducts with lifetime of several hours
Hydrazone form not tested; N-oxide analog shows redox-sensitive binding

Sec-butyl indolone scaffold supports prolonged spin adduct stabilization; relevance to hydrazone requires oxidative conversion study

EPR evidence from N-oxide series; comparator lifetimes not quantified in abstract

Evidence Dimension	Spin adduct stability (lifetime) in EPR radical trapping assay
Target Compound Data	2-secbutyl-3H-indolone-1-oxide (5f) forms spin adducts with lifetime of several hours; sensitive to redox reactions
Comparator Or Baseline	2-ethyl-5,6-dioxolo-3H-indolone-1-oxide (5e) – comparably stable adducts; 2-aryl substituted analogs – shorter adduct lifetimes (not individually quantified per comparator in abstract)
Quantified Difference	Lifetime: several hours for 5f and 5e vs. shorter-lived adducts for other series members (exact comparator values not reported in abstract)
Conditions	Spin trapping + EPR detection of hetero- and carbon-centered radicals; solution-phase redox sensitivity testing; in Free Radical Research (2004)

Why This Matters

The demonstrated radical trapping capability of the 2-secbutyl indolone scaffold supports its procurement as a chemical probe for oxidative stress pathway studies, where the target hydrazone may serve as a precursor or comparator to the N-oxide radical trap.

• [1] Boyer, J., Génisson, V. B., Bouniol, A. V., & Nepveu, F. (2004). 2-Substituted-3H-indol-3-one-1-oxides: Preparation and radical trapping properties. Free Radical Research, 38(5), 459–471. PMID: 15293553. View Source

Recommended Procurement-Driven Application Scenarios for 2-(sec-Butylsulfanyl)-3H-Indol-3-One N-(2,4,6-Trichlorophenyl)Hydrazone (478042-28-3)

Mapping the Contribution of sec-Butyl vs. Isobutyl Branching to Antiglycation Potency

The target compound serves as a probe to quantify the impact of alkyl chain branching (sec-butyl vs. isobutyl) on protein glycation inhibitory activity within the 2,4,6-trichlorophenylhydrazone chemotype. Based on class-level evidence showing that structurally related hydrazones in this series exhibit IC50 values ranging from 27.2 µM to inactive, direct comparative testing of 478042-28-3 against the isobutyl isomer (478042-27-2) can elucidate whether the chiral sec-butyl group provides a measurable potency advantage over the achiral isobutyl substituent. [1] The 0.3 LogP difference between these isomers may also correlate with differential protein binding in the BSA-glucose glycation assay matrix. [2]

Precursor for sec-Butyl Indolone-1-Oxide Radical Trapping Agent Synthesis

The target hydrazone can serve as a synthetic intermediate or structural comparator for the preparation of 2-secbutyl-3H-indolone-1-oxide (compound 5f), which has demonstrated prolonged spin adduct formation (lifetime of several hours) with hetero- and carbon-centered radicals. [3] Procurement of the hydrazone enables investigation of whether hydrazone-to-N-oxide conversion preserves or modulates the radical trapping properties documented for the sec-butyl indolone scaffold, facilitating structure–property relationship studies in oxidative stress research.

Lead-Likeness Optimization Benchmark for 2-Alkylthio-3H-Indol-3-One Hydrazone Libraries

With MW = 412.76 g/mol, LogP = 7.30, HBD = 1, HBA = 4, and only 5 rotatable bonds, the target compound occupies a distinct position in the physicochemical property space of 2-alkylthio-3H-indol-3-one hydrazones. [2] Compared to the 4-fluorobenzyl analog (MW = 464.76, Δ +52 g/mol) and the isobutyl isomer (Δ LogP ≈ -0.3), the sec-butyl derivative offers an intermediate lipophilicity and the lowest molecular weight among commercially listed analogs. [2] This makes 478042-28-3 the preferred starting point for medicinal chemistry programs seeking to balance potency with drug-like physicochemical properties when exploring this chemical series.

Chiral Resolution and Enantioselectivity Studies in Target Engagement Assays

The intrinsic chirality of the sec-butylsulfanyl substituent (one stereogenic center) differentiates this compound from all achiral 2-alkylthio analogs, including the isobutyl and benzylthio derivatives. [2] Procurement of the racemate, followed by chiral chromatographic resolution, enables the generation of enantiopure samples. These can be used to assess whether stereochemistry at the 2-position sulfur influences binding to chiral biological targets such as kinases (e.g., GSK-3β) or protein glycation sites, providing a dimension of selectivity exploration unavailable with non-chiral analogs.

Application

Selection Property

Validation Focus

sec-Butyl vs. isobutyl antiglycation potency mapping

Sec-butyl branching impact on glycation inhibition

Class-level IC50 range and isomer-specific assay interpretation

Indolone-1-oxide radical trap precursor development

Hydrazone-to-N-oxide conversion compatibility

Spin adduct lifetime and redox sensitivity characterization

Lead-likeness optimization benchmark in hydrazone series

MW and LogP in drug-like property space

Physicochemical property comparison across 2-alkylthio analogs

Chiral resolution and enantioselective target engagement

Stereogenic center at 2-position sulfur

Enantiomer-attribution in kinase or glycation site binding studies

• [1] Khan, K. M., Shah, Z., Ahmad, V. U., Khan, M., Taha, M., Rahim, F., Jahan, H., Perveen, S., & Choudhary, M. I. (2011). Synthesis of 2,4,6-trichlorophenyl hydrazones and their inhibitory potential against glycation of protein. Medicinal Chemistry, 7(6), 572–580. View Source
• [2] MolAid. N-[(2-butan-2-ylsulfanylindol-3-ylidene)amino]-2,4,6-trichloroaniline. Computed Properties (LogP, MW, HBD, HBA, TPSA, Rotatable Bonds, Csp3). Accessed Apr 2026. View Source
• [3] Boyer, J., Génisson, V. B., Bouniol, A. V., & Nepveu, F. (2004). 2-Substituted-3H-indol-3-one-1-oxides: Preparation and radical trapping properties. Free Radical Research, 38(5), 459–471. View Source